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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the ASTM F1839

standard, "Standard Specification for Rigid Polyurethane Foam for Use as a Standard Material

for Testing Orthopaedic Devices and Instruments." This standard is critical for ensuring the

consistency and comparability of mechanical testing for a wide range of orthopedic devices. By

providing a standardized substitute for human cancellous bone, ASTM F1839 allows for

reproducible evaluations of device performance.[1][2][3][4][5][6]

Executive Summary
ASTM F1839 specifies the requirements for rigid, closed-cell polyurethane foam used as a

standardized testing medium for orthopedic devices and instruments.[1][6] This synthetic

material mimics the mechanical properties of human cancellous bone, providing a consistent

and reliable alternative to cadaveric specimens.[1][5][6] The standard defines various grades of

foam based on their density, which in turn dictates their mechanical characteristics.[5]

Adherence to this standard is crucial for researchers and developers to generate comparable

and reliable data on the performance of new orthopedic devices and technologies. This guide

will detail the mechanical properties of various foam grades, outline the experimental protocols

for key mechanical tests, and provide a visual representation of the testing workflow.

Quantitative Data: Mechanical Properties of ASTM
F1839 Foam Grades
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The ASTM F1839 standard categorizes rigid polyurethane foam into different grades based on

their nominal density. These grades exhibit a range of mechanical properties designed to

simulate various qualities of human cancellous bone. The following tables summarize the key

mechanical properties for different foam grades as specified in the standard.

Table 1: Density Specifications for ASTM F1839 Foam Grades

Grade
Designation

Nominal
Density (pcf)

Nominal
Density (g/cc)

Minimum
Density ( kg/m
³)

Maximum
Density ( kg/m
³)

5 5 0.08 72.10 88.10

10 10 0.16 144.0 176.0

12 12 0.19 173.0 211.5

15 15 0.24 216.0 264.5

20 20 0.32 288.5 352.5

25 25 0.40 360.5 440.5

30 30 0.48 432.5 528.5

35 35 0.56 504.5 617.0

40 40 0.64 576.5 705.0

50 50 0.80 721.0 881.0

Table 2: Compressive Strength and Modulus Requirements
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Grade
Minimum
Compressive
Strength (MPa)

Maximum
Compressive
Strength (MPa)

Minimum
Compressive
Modulus (MPa)

Maximum
Compressive
Modulus (MPa)

5 0.4495 0.7800 16 -

10 1.745 2.820 58 -

12 2.485 3.970 81 -

15 3.820 6.050 123 -

20 6.630 10.45 210 -

25 10.15 16.00 317 -

30 14.30 22.70 445 -

35 19.15 30.55 592 -

40 24.60 39.55 759 -

50 37.35 61.05 1148 -

Table 3: Shear Strength and Modulus Requirements
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Grade
Minimum
Shear Strength
(MPa)

Maximum
Shear Strength
(MPa)

Minimum
Shear Modulus
(kPa)

Maximum
Shear Modulus
(kPa)

5 - - 5,460 9,000

10 1.225 2.010 15,150 22,750

12 1.610 2.580 19,700 29,200

15 2.235 3.510 27,100 39,700

20 3.395 5.275 40,750 59,250

25 4.665 7.275 55,700 81,150

30 6.025 9.495 71,700 105,000

35 7.460 11.95 88,650 131,000

40 8.960 14.55 106,500 159,000

50 12.10 20.40 144,000 220,000

Table 4: Screw Pullout Strength Requirements
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Grade
Minimum Pullout Strength
(N)

Maximum Pullout Strength
(N)

5 56.00 176.0

10 220.0 453.0

12 309.5 592.5

15 464.5 831.0

20 770.0 1310

25 1125 1890

30 1520 2570

35 1950 3355

40 2400 4245

50 3380 6350

Experimental Protocols
This section provides detailed methodologies for the key mechanical tests cited in the ASTM

F1839 standard.

Determination of Compressive Strength and Modulus
This test determines the compressive properties of the rigid polyurethane foam, which are

critical for understanding its behavior under load, simulating weight-bearing conditions in the

human body.

Specimen Preparation:

Five specimens are prepared from the solid foam block, each with dimensions of 50.8 mm

x 50.8 mm x 25.4 mm.[7]

The thickness of the specimen should be parallel to the foam rise direction.[7]

Specimens are conditioned at 24 ± 2.8°C for 3 hours prior to testing.[7]
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Apparatus:

A universal testing machine with a load cell conforming to ASTM E4 is required.

The machine must be capable of applying a compressive load at a constant displacement

rate.

Procedure:

The dimensions of each conditioned specimen are measured accurately.

The specimen is placed between the compression platens of the testing machine,

ensuring that the compressive load is applied parallel to the foam rise direction.[7]

The test is conducted in accordance with ASTM D1621, Procedure A, at a temperature of

24 ± 2.8°C.[7]

The compressive strength and the maximum compressive modulus are determined for

each specimen.[7]

The average compressive strength and modulus of the five specimens are calculated.[7]

Determination of Shear Strength and Modulus
This test evaluates the foam's resistance to shearing forces, which is relevant for orthopedic

applications where devices may be subjected to torsional or off-axis loads.

Specimen Preparation:

Five specimens are prepared from the solid foam, each with dimensions of 76.2 mm x

25.4 mm x 6.35 mm.[7]

The thickness of the specimen should be parallel to the foam rise direction.[7]

Specimens are conditioned at 24 ± 2.8°C for 3 hours before testing.[7]

Apparatus:

A universal testing machine equipped with a shear test fixture is used.
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The load cell must comply with ASTM E4.

Procedure:

The dimensions of each conditioned specimen are measured precisely.

The specimen is mounted in the shear fixture.

The test is performed to determine the shear strength and shear modulus for each

specimen.

The average shear strength and modulus of the five specimens are calculated.

Determination of Screw Pullout Strength
This is a critical test for evaluating the fixation strength of orthopedic screws in the synthetic

bone material, providing a direct measure of the implant's stability.

Specimen Preparation:

Five specimens are prepared from the solid foam, each with dimensions of 50.8 mm x

50.8 mm x 25.4 mm.[7]

The thickness of the specimen should be parallel to the foam rise direction.[7]

Apparatus:

A testing machine capable of both rotational and axial movement is required.

A torque and axial force sensor are necessary to record the insertion and pullout data.

A fixture is needed to securely hold the foam block during testing.

Procedure:

A pilot hole may be drilled into the foam block, depending on the specific screw being

tested.

The bone screw is driven into the test block at a controlled rotational speed.
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After insertion to the desired depth, an axial tensile load is applied to the screw head at a

constant rate of 5 mm/min until the screw is pulled out.

The maximum force required to pull the screw out is recorded as the pullout strength.

The average pullout strength of the five specimens is calculated.

Visualization of the ASTM F1839 Testing Workflow
The following diagram illustrates the general workflow for conducting mechanical testing of

orthopedic devices in accordance with the ASTM F1839 standard.
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Caption: General workflow for orthopedic device testing using ASTM F1839.

Conclusion
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The ASTM F1839 standard provides an essential framework for the mechanical testing of

orthopedic devices. By utilizing standardized rigid polyurethane foam, researchers, scientists,

and drug development professionals can ensure that their test results are both reproducible

and comparable across different studies and laboratories. This guide has provided a detailed

overview of the quantitative mechanical properties of various foam grades, comprehensive

experimental protocols for key tests, and a clear visualization of the testing workflow.

Adherence to these guidelines is paramount for the robust evaluation and development of safe

and effective orthopedic implants and instruments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. standards.iteh.ai [standards.iteh.ai]

2. ASTM F1839 - EndoLab [endolab.org]

3. testresources.net [testresources.net]

4. standards.iteh.ai [standards.iteh.ai]

5. store.astm.org [store.astm.org]

6. store.astm.org [store.astm.org]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comprehensive Technical Guide to ASTM F1839 for
Orthopedic Device Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161263#astm-f1839-standard-for-orthopedic-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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